Cas no 1250179-26-0 (4-(Aminomethyl)-N-propyloxan-4-amine)

• Product Name: 4-(Aminomethyl)-N-propyloxan-4-amine
• CAS No: 1250179-26-0
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 2117592
• Update Time: 2023-08-03

4-(Aminomethyl)-N-propyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• tetrahydro-4-(propylamino)-2H-Pyran-4-methanamine
• 4-(Aminomethyl)-N-propyloxan-4-amine

• Inchi： 1S/C9H20N2O/c1-2-5-11-9(8-10)3-6-12-7-4-9/h11H,2-8,10H2,1H3
• InChI Key： BUPFWCMEAPRXFI-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC1)NCCC

Computed Properties

• Exact Mass: 172.158
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3